2-methoxy-N-(2-sulfanylphenyl)acetamide

• Molecular Formula: C9H11NO2S
• Molecular Weight: 197.26 g/mol
• IUPAC Name: 2-methoxy-N-(2-sulfanylphenyl)acetamide
• InChI: InChI=1S/C9H11NO2S/c1-12-6-9(11)10-7-4-2-3-5-8(7)13/h2-5,13H,6H2,1H3,(H,10,11)
• InChI Key: GHJXDZLTZIQMTA-UHFFFAOYSA-N
• SMILES: COCC(=O)NC1=CC=CC=C1S

Description

2-Methoxy-N-(2-sulfanylphenyl)acetamide is an acetamide derivative featuring a methoxy group at the 2-position of the acetamide backbone and a sulfanyl (-SH) substituent on the adjacent phenyl ring.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural analogs, their modifications, and reported properties:

Compound	Structural Modifications	Key Findings	Reference
2-Methoxy-N-(2-sulfanylphenyl)acetamide (Target)	- 2-methoxy acetamide - 2-sulfanylphenyl group	Limited direct data; inferred reactivity from analogs (e.g., thiol group enhances enzyme inhibition)
2-[(2-Aminophenyl)sulfanyl]-N-(4-methoxyphenyl)acetamide	- 4-methoxyphenyl instead of 2-sulfanylphenyl - Aminophenylsulfanyl group	Exhibits antimicrobial activity due to amide and thiol moieties; crystallographic data available
5-Substituted-1,3,4-oxadiazole-2yl-N-(2-methoxy-5-chlorophenyl)-2-sulfanyl acetamide	- Oxadiazole ring substitution - 5-chloro and methoxy groups	High acetylcholinesterase (AChE) inhibition; IC₅₀ values < 50 µM in enzymatic assays
Oxadixyl (N-(2,6-dimethylphenyl)-2-methoxy-N-(2-oxo-3-oxazolidinyl)acetamide)	- Oxazolidinyl ring - 2,6-dimethylphenyl group	Fungicidal activity; commercial use in agriculture (e.g., Recoil®, Sandofan®)
2-Methoxy-N-[(1R)-1-phenylethyl]acetamide	- Chiral phenylethyl group - No sulfanyl substituent	Synthesized via dynamic kinetic resolution; enantioselective applications in catalysis

Physicochemical Properties

• Solubility : Methoxy groups generally improve solubility in polar solvents, while sulfanyl and aromatic groups reduce aqueous solubility .
• Stability : Thiol-containing compounds (e.g., target compound) may exhibit redox sensitivity, requiring stabilization in formulations .